Cas no 2228585-21-3 (2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine
• CAS No: 2228585-21-3
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6347253
• PubChem ID: 165652997
• Update Time: 2025-11-01

2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine
• 2228585-21-3
• EN300-1769688
• 2-[1-(2-fluoro-6-methylphenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C12H16FN/c1-9-3-2-4-10(13)11(9)12(5-6-12)7-8-14/h2-4H,5-8,14H2,1H3
• InChI Key： YEBJMLRUGFEHAY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(CCN)CC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine

Introduction to 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine (CAS No: 2228585-21-3)

2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine (CAS No: 2228585-21-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The presence of both aromatic and heterocyclic moieties in its structure contributes to its versatility, enabling diverse interactions with biological targets.

The molecular structure of 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine features a cyclopropyl group attached to an amine-substituted ethyl chain, which is further linked to a fluoro-substituted, methylphenyl ring. This arrangement imparts specific steric and electronic characteristics that are critical for its biological activity. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the methylphenyl ring provides additional spatial and electronic tuning opportunities.

In recent years, there has been a surge in the exploration of fluorinated aromatic compounds in medicinal chemistry due to their enhanced pharmacokinetic profiles. The fluorine atom's ability to influence lipophilicity, metabolic clearance, and binding interactions has made it a valuable tool in the design of novel therapeutic agents. The fluoro-6-methylphenyl moiety in 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine is particularly noteworthy, as it has been shown to improve the compound's solubility and bioavailability while maintaining high affinity for target proteins.

The cyclopropyl group is another key feature of this compound that contributes to its unique pharmacological properties. Cyclopropane rings are known for their rigid structure, which can enhance binding specificity by restricting conformational flexibility. This rigidity can be particularly advantageous when designing molecules that need to interact with narrow binding pockets on biological targets. Additionally, the amine substituent provides a site for further functionalization, allowing chemists to fine-tune the compound's properties for specific applications.

Recent studies have highlighted the potential of 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine as a lead compound for the development of new therapeutic agents. Its structural features have been leveraged in the design of molecules targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in tumor proliferation by inhibiting key signaling pathways.

The synthesis of 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define its structure.

From a regulatory perspective, 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine (CAS No: 2228585-21-3) must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. This includes comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the compound. Given its promising biological activity, it is anticipated that this molecule will be a valuable asset in the ongoing effort to develop novel therapeutics.

The role of computational chemistry in the study of 2-1-(2-fluoro-6-methylphenyl)cyclopropylethan-1-amine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key structural features that are critical for activity. Furthermore, computer-assisted drug design (CADD) tools have been instrumental in optimizing its properties for better pharmacological outcomes.

In conclusion, 2 - 1 - ( 2 - fluoro - 6 - methylphenyl ) cyclopropylethan - 1 - amine ( CAS No: 2228585 - 21 - 3 ) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies for this compound, it is poised to play a significant role in the next generation of medicinal agents.